2-(benzylthio)-N-(2,3-dihydro-1H-inden-5-yl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• InChI: InChI=1S/C18H19NOS/c20-18(13-21-12-14-5-2-1-3-6-14)19-17-10-9-15-7-4-8-16(15)11-17/h1-3,5-6,9-11H,4,7-8,12-13H2,(H,19,20)
• InChI Key: SWXNMBXBARQABQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C18H19NOS
• Molecular Weight: 297.4 g/mol

Description

2-(benzylthio)-N-(2,3-dihydro-1H-inden-5-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a small molecule that can be synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-(2,3-dihydro-1H-inden-5-yl)acetamide is not fully understood. However, it has been suggested that this compound may exert its effects by modulating various signaling pathways in cells. For example, it has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. It has also been found to activate the Nrf2 pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, it has been found to protect neurons against oxidative stress and prevent neuronal death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(benzylthio)-N-(2,3-dihydro-1H-inden-5-yl)acetamide in lab experiments is its small size, which allows it to easily penetrate cells and tissues. This compound is also relatively stable and can be synthesized using various methods. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and duration of treatment to minimize toxicity.

Future Directions

There are many potential future directions for the study of 2-(benzylthio)-N-(2,3-dihydro-1H-inden-5-yl)acetamide. One area of interest is its potential use in combination with other drugs for the treatment of cancer and other diseases. Another area of interest is the development of more potent and selective analogs of this compound. Further studies are also needed to fully understand the mechanism of action of this compound and its effects on different signaling pathways in cells.

Synthesis Methods

There are various methods for synthesizing 2-(benzylthio)-N-(2,3-dihydro-1H-inden-5-yl)acetamide. One of the most common methods involves the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with thionyl chloride to form 2,3-dihydro-1H-indene-5-carbonyl chloride. This intermediate is then reacted with benzyl mercaptan to form the desired product. Other methods involve the use of different reagents and reaction conditions.

Scientific Research Applications

2-(benzylthio)-N-(2,3-dihydro-1H-inden-5-yl)acetamide has been studied for its potential therapeutic applications in various diseases. It has been found to have anticancer, anti-inflammatory, and neuroprotective effects. This compound has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.